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Compound of Interest

Compound Name: Trizma citrate tribasic

Cat. No.: B12041681

Get Quote

Executive Summary & Operational Stance
Do not pour Trizma® Citrate down the drain without specific EHS authorization.

While Trizma® Citrate (Tris citrate salt) is classified as non-hazardous under GHS standards

(OSHA HCS 2012) and does not typically carry a RCRA hazardous waste code, it poses a

significant Biochemical Oxygen Demand (BOD) burden on wastewater systems.

The Core Directive: Treat all concentrated Trizma Citrate waste (solid or liquid) as Non-

Regulated Chemical Waste to be collected for incineration or professional disposal. This

protocol ensures compliance with the strictest environmental standards and prevents "sewer

surcharge" violations common in municipal water districts.

Hazard Identification & Chemical Profile
Before disposal, verify the chemical identity to ensure this protocol applies.
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Parameter Specification Operational Implication

Chemical Name
Tris(hydroxymethyl)aminometh

ane citrate

Organic amine salt used in

buffer preparation.

CAS Number
6138-23-4 (Typical for Tris

Citrate)

Use this for waste manifest

labeling.

pH (1M aq) ~4.0 – 6.0 (Acidic to Neutral)
Do not mix with Cyanides or

Sulfides (risk of gas evolution).

GHS Classification Not Hazardous No P-list or U-list RCRA codes.

Incompatibilities
Strong Oxidizing Agents,

Bases

Store away from nitrates and

perchlorates.

Critical Note on "Tribasic": Users often confuse Trizma Citrate with Sodium Citrate Tribasic.

While both are organic salts, Trizma contains an amine group (Tris), which adds nitrogen

loading to wastewater. The disposal procedures below apply to both, but the environmental

justification differs.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Expired or Excess Powder)
Context: You have a bottle of Trizma Citrate powder that has caked or expired.

Containerize: Do not empty the bottle. Keep the chemical in its original container if intact.

Secondary Containment: If the original container is damaged, place the entire bottle into a

clear, sealable plastic bag (4-mil polyethylene).

Labeling: Apply a "Non-Regulated Chemical Waste" label.

Constituents: "Tris Citrate Salt (Solid)"
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Hazard Checkbox: Mark "None" or "Irritant" (if applicable per specific SDS).

Segregation: Place in the Solid Chemical Waste drum.

Prohibited: Do not place in "Biohazard/Red Bag" waste unless explicitly contaminated with

pathogens.

Scenario B: Disposal of Liquid Waste (Buffer Solutions)
Context: You have 5L of 1M Tris-Citrate buffer remaining after an electrophoresis run.

Assessment: Check if the buffer contains other additives.

Pure Buffer: Proceed to Step 2.

With EDTA/SDS: Proceed to Step 2 (collect as chemical waste).

With Ethidium Bromide:STOP. This is Hazardous Chemical Waste (Mutagenic). Segregate

into "Ethidium Bromide Liquid Waste."

Collection: Pour into a High-Density Polyethylene (HDPE) carboy (Jerrycan).

Headspace: Leave 10% headspace to prevent over-pressurization.

pH Check: If the buffer was adjusted with strong acids/bases, verify pH is between 5–9. If

not, note the pH on the waste tag.

Labeling: Label as "Aqueous Buffer Waste with Organic Salts."

Constituents: "Water (90%), Tris Citrate (10%)."

Scenario C: Drain Disposal (Conditional)
Context: Washing glassware with residual traces of Trizma Citrate.

Only permissible if:

The concentration is < 1% (w/v).

The daily volume is < 5 Liters.
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Your facility's wastewater permit explicitly allows organic buffers.

Action: Flush with 20x volume of water to dilute the BOD load and prevent bacterial growth in

the P-trap.

The Scientific Logic: Why Not the Drain?
As a scientist, you must understand the mechanism of environmental impact to justify the extra

effort of waste collection.

Biochemical Oxygen Demand (BOD): Tris Citrate is a rich carbon and nitrogen source. When

released into waterways, aerobic bacteria rapidly metabolize the citrate and the amine. This

metabolic spike consumes dissolved oxygen (hypoxia), suffocating aquatic organisms.

Eutrophication: The nitrogen content in the Tris moiety contributes to nutrient loading,

promoting algal blooms which further degrade water quality.

Metal Mobilization: Citrate is a potent chelator. High concentrations of citrate in wastewater

can mobilize heavy metals (like Copper or Lead) from plumbing or sludge, interfering with

downstream water treatment precipitation steps.

Decision Matrix (Visualization)
The following diagram illustrates the logical flow for determining the correct waste stream.
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Start: Trizma Citrate Waste
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HAZARDOUS WASTE
(Segregate by contaminant)

Yes
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Conc > 1%?

No

Yes (High Load)

SANITARY SEWER
(Flush with 20x Water)

No (Trace Only)
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Figure 1: Decision logic for Trizma® Citrate waste segregation. Note that "Trace Only" drain

disposal is subject to local facility approval.
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References & Authority
The following sources provide the regulatory and chemical grounding for this protocol.

Sigma-Aldrich (Merck). (2024).[1][2] Safety Data Sheet: Trizma® Citrate Salt. Retrieved from

(Note: Link directs to Trizma Base family; specific salt SDS is accessible via search).

U.S. Environmental Protection Agency (EPA). (2024). Criteria for Definition of Solid Waste

and RCRA Waste Codes (40 CFR Part 261). Retrieved from .

Massachusetts Institute of Technology (MIT) EHS. (2023). Drain Disposal Guidelines for

Buffers and Salt Solutions. Retrieved from .

University of Toronto. (2019). Handling Procedures for Chemical Wastes: Organic vs

Inorganic Salts. Retrieved from .

Disclaimer: This guide is for educational and operational planning purposes. Always consult

your institution's Environmental Health & Safety (EHS) officer and local municipal codes before

finalizing disposal plans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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